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Compound of Interest

Compound Name: Direct Yellow 96

Cat. No.: B1166392

Introduction

Direct Yellow 96, also known by its Colour Index name C.I. Direct Yellow 96 and CAS number
61725-08-4, is a synthetic anionic dyestuff belonging to the stilbene azo class.[1][2] Itis a
water-soluble dye that appears as a yellow powder and is primarily utilized for imparting a
vibrant, fluorescent yellow hue to various substrates.[3][4] Its key applications are in the textile,
paper, and leather industries, with some use in coloring plastics and wood.[3][4][5] This
technical guide provides a detailed review of the uses of Direct Yellow 96, including its
physicochemical properties, application methodologies in major industries, and fastness
characteristics.

Physicochemical Properties

Direct Yellow 96 is characterized by its good solubility in water.[1][6] The dye's molecular
structure contains sulfonic acid groups, which contribute to its water solubility and its
classification as an anionic dye. A summary of its key physicochemical properties is presented
in Table 1.

Table 1: Physicochemical Properties of Direct Yellow 96
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Property Value Reference(s)
Appearance Yellow powder [3B1[71[8]

CAS Number 61725-08-4 [1][2][6]
Molecular Formula C39H34N10013S4 [71[9][10]
Molecular Weight 979.01 g/mol [71[8][10]
Solubility Soluble in water [1][3]6]

C.l. Direct Yellow 96, Flavine
7GFE, Pergasol Yellow 8GA,
Synonyms Solophenyl Flavine 7GFE, [B17181[11]
Pyrazol Brilliant Flavine 7GF,
Direct Fluorescent 7TGFF

Applications in the Textile Industry

Direct Yellow 96 is extensively used for dyeing cellulosic fibers such as cotton and viscose, as
well as their blends.[6][12] It is also suitable for dyeing silk and wool.[3][13] The primary method
of application is exhaust dyeing, where the textile material is immersed in a dyebath containing
the dissolved dye.

Experimental Protocol: Exhaust Dyeing of Cotton with
Direct Yellow 96

The following is a general experimental protocol for the exhaust dyeing of cotton fabric with
Direct Yellow 96. It is important to note that specific parameters may require optimization based
on the desired shade, fabric construction, and machinery used.

1. Scouring and Bleaching: The cotton material must be thoroughly scoured and bleached to
remove natural impurities and ensure uniform dye uptake. This typically involves treatment with
a solution of sodium hydroxide and a chelating agent at elevated temperatures, followed by
rinsing and peroxide bleaching.

2. Dye Bath Preparation: The dyebath is prepared with the required amount of Direct Yellow 96,
which is first pasted with a small amount of cold water and then dissolved in boiling water.
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3. Dyeing Process: The general workflow for the exhaust dyeing process is illustrated in the
diagram below. The process involves a gradual increase in temperature to promote dye
migration and diffusion into the fibers, followed by the addition of an electrolyte (such as
sodium chloride or sodium sulfate) to enhance dye exhaustion.
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Exhaust Dyeing Workflow

4. After-treatment: To improve the wet fastness properties of the dyed fabric, an after-treatment
with a cationic fixing agent is often employed. This forms a larger, less soluble complex with the
anionic dye molecules within the fiber.

Quantitative Parameters for Textile Dyeing:

While specific industrial recipes for Direct Yellow 96 are proprietary, Table 2 provides a
summary of typical quantitative parameters for exhaust dyeing of cotton with direct dyes.

Table 2: Typical Quantitative Parameters for Exhaust Dyeing of Cotton

Parameter Range
Dye Concentration (% owf) 0.5-4.0
Liquor Ratio 1:10-1:20

10 - 20 (for pale shades) 20 - 40 (for medium

Electrolyte (NaCl or Na2S0a) (g/L)
shades) 40 - 60 (for dark shades)

Dyeing Temperature (°C) 90 -95
Dyeing Time (minutes) 45 - 60
pH 6.0-7.0
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Applications in the Paper Industry

Direct Yellow 96 is used to color various types of paper and paperboard.[3][4] It can be applied
through two main methods: in-pulp dyeing (also known as stock dyeing) and surface coloring at
the size press.

Experimental Protocol: In-Pulp Dyeing

In this method, the dye is added to the paper pulp slurry before the paper sheet is formed. This
results in a uniformly colored paper.

Prepare Pulp Slurry
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Prepare Dye Solution
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In-Pulp Dyeing Workflow

Quantitative Parameters for Paper Dyeing:
General parameters for in-pulp dyeing are provided in Table 3.

Table 3: General Quantitative Parameters for In-Pulp Paper Dyeing

Parameter Range
Dye Concentration (% on dry pulp) 0.1-20
Pulp Consistency (%) 2-4
Contact Time (minutes) 15-30
pH 45-6.5

Applications in the Leather Industry
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Direct Yellow 96 is also used for the dyeing of leather.[3][6][12] The dyeing process is typically
carried out after the tanning and re-tanning stages.

Experimental Protocol: Leather Dyeing

The leather dyeing process involves drumming the leather in a float containing the dissolved
dye. The pH of the dyebath is a critical parameter that influences dye penetration and fixation.

Wet-back Leather

Drum with Dye Solution _ | Gradual pH Reduction »| Fixation »| Rinse and Fatliquor
| (mitial pH~5.0-6.0) (Formic Acid Addition) d
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Leather Dyeing Workflow

Quantitative Parameters for Leather Dyeing:
Typical parameters for dyeing chrome-tanned leather are outlined in Table 4.

Table 4: Typical Quantitative Parameters for Leather Dyeing

Parameter Range
Dye Concentration (% on shaved weight) 1.0-5.0
Float Length (% on shaved weight) 100 - 200
Initial pH 5.0-6.0
Final pH for Fixation 35-4.0
Temperature (°C) 40 - 60
Drumming Time (hours) 1-2

Fastness Properties
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The fastness properties of a dye refer to its resistance to various agencies it may encounter
during the use of the dyed material. For Direct Yellow 96, the fastness properties are generally
considered moderate. A summary of its fastness ratings according to ISO standards is provided
in Table 5.

Table 5: Fastness Properties of Direct Yellow 96

Rating (Scale 1-5, except
Fastness Test . Reference(s)
Light Fastness 1-8)

Light Fastness 3 [1][6]
Washing (Change) 3-4 [11[6]
Washing (Staining) 3-4 [1][6]
Water (Change) 4 [1][6]
Water (Staining) 1-2 [1][6]
Acid Resistance 3-4 [6]
Alkali Resistance 4-5 [6]
Conclusion

Direct Yellow 96 is a versatile and widely used dye for cellulosic materials, paper, and leather.
Its bright, fluorescent yellow shade makes it a popular choice for a variety of applications. While
its fastness properties are moderate, they are often sufficient for the intended end-uses. The
application processes in the textile, paper, and leather industries are well-established, though
optimization of parameters is crucial for achieving desired results in terms of color yield,
levelness, and fastness. Further research into improving the fastness properties of Direct
Yellow 96, particularly its wet fastness, could expand its range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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